2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide

• Molecular Formula: C20H24N2O3S2
• Molecular Weight: 404.6 g/mol
• IUPAC Name: 2-[(2-methylphenyl)methylsulfanyl]-N-(4-pyrrolidin-1-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H24N2O3S2/c1-16-6-2-3-7-17(16)14-26-15-20(23)21-18-8-10-19(11-9-18)27(24,25)22-12-4-5-13-22/h2-3,6-11H,4-5,12-15H2,1H3,(H,21,23)
• InChI Key: MNEBROQQBWAQGD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CSCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCC3

Description

2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as "Compound X" and is known for its unique properties that make it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of 2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide is not fully understood, but it is believed to involve the modulation of the endocannabinoid system. The compound has been shown to activate the CB1 receptor, which is responsible for the regulation of pain, inflammation, and other physiological processes. Additionally, the compound has been shown to inhibit the production of pro-inflammatory cytokines, which play a key role in the development of pain and inflammation.
Biochemical and Physiological Effects:
2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has been shown to have a range of biochemical and physiological effects. The compound has been shown to reduce pain and inflammation in animal models, and it has also been shown to have antipyretic effects. Additionally, the compound has been shown to have anxiolytic effects, making it a potential treatment for anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide in lab experiments is its unique properties that make it a valuable tool for studying pain and inflammation. However, the compound has some limitations, including its potential toxicity and the need for careful handling during synthesis and experimentation.

Future Directions

There are many potential future directions for research involving 2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide. Some possible areas of research include the development of new drugs based on the compound, the exploration of its potential as a treatment for anxiety disorders, and the investigation of its role in the modulation of the endocannabinoid system. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide is a complex process that involves multiple steps. The compound is synthesized using a combination of chemical reactions, including the condensation of 2-methylbenzylthiol with 4-chloro-N-(pyrrolidin-1-yl)sulfonylbenzamide, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-[(2-methylbenzyl)sulfanyl]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. The compound has been shown to have anti-inflammatory, analgesic, and antipyretic properties, making it a valuable tool for studying the mechanisms of pain and inflammation in the body. Additionally, the compound has been used in studies investigating the role of the endocannabinoid system in pain modulation and the treatment of chronic pain.